Methyl 3-(3-(chlorocarbonyl)benzylthio)propanoate

• Molecular Formula: C12H13ClO3S
• Molecular Weight: 272.75 g/mol
• IUPAC Name: methyl 3-[(3-carbonochloridoylphenyl)methylsulfanyl]propanoate
• InChI: InChI=1S/C12H13ClO3S/c1-16-11(14)5-6-17-8-9-3-2-4-10(7-9)12(13)15/h2-4,7H,5-6,8H2,1H3
• InChI Key: RAMALMYLSGOEPI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCSCC1=CC(=CC=C1)C(=O)Cl

Description

Methyl 3-(3-(chlorocarbonyl)benzylthio)propanoate is a useful research compound. Its molecular formula is C12H13ClO3S and its molecular weight is 272.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 3-((3-methoxy-3-oxopropylthio)methyl)benzoic acid (61.6 mg, 0.24 mmol, 1.00 equiv) in dichloromethane (5 mL) was added dropwise oxalyl dichloride (121.76 mg, 0.96 mmol, 4.00 equiv) followed by a few drops of N,N-dimethylformamide. The resulting solution was heated to reflux for 30 min, then concentrated under vacuum to afford 60 mg (crude) of methyl 3-(3-(chlorocarbonyl)benzylthio)propanoate as a yellow oil.